Cas no 2166898-81-1 (N-(5-methyl-1,2-oxazol-3-yl)cyclopent-3-ene-1-carboxamide)

• Product Name: N-(5-methyl-1,2-oxazol-3-yl)cyclopent-3-ene-1-carboxamide
• CAS No: 2166898-81-1
• MF: C₁₀H₁₂N₂O₂
• MW: 192.214482307434
• CID: 5325418
• Update Time: 2025-06-26

N-(5-methyl-1,2-oxazol-3-yl)cyclopent-3-ene-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-Cyclopentene-1-carboxamide, N-(5-methyl-3-isoxazolyl)-
• N-(5-methyl-1,2-oxazol-3-yl)cyclopent-3-ene-1-carboxamide

• Inchi： 1S/C10H12N2O2/c1-7-6-9(12-14-7)11-10(13)8-4-2-3-5-8/h2-3,6,8H,4-5H2,1H3,(H,11,12,13)
• InChI Key： BLRSLTAFVZHVLP-UHFFFAOYSA-N
• SMILES： C1(C(NC2C=C(C)ON=2)=O)CC=CC1

Additional information on N-(5-methyl-1,2-oxazol-3-yl)cyclopent-3-ene-1-carboxamide

Introduction to N-(5-methyl-1,2-oxazol-3-yl)cyclopent-3-ene-1-carboxamide (CAS No. 2166898-81-1)

N-(5-methyl-1,2-oxazol-3-yl)cyclopent-3-ene-1-carboxamide, identified by its CAS number 2166898-81-1, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule has garnered attention due to its unique structural features and potential applications in drug discovery and development. The 5-methyl-1,2-oxazol-3-yl moiety and the cyclopent-3-ene-1-carboxamide group contribute to its distinctive chemical properties, making it a promising candidate for further investigation.

The cyclopent-3-ene backbone of this compound imparts a rigid structure, which can be advantageous in the design of bioactive molecules. The presence of the 5-methyl-1,2-oxazol ring system adds another layer of complexity, potentially influencing both the electronic and steric properties of the molecule. These features make N-(5-methyl-1,2-oxazol-3-yl)cyclopent-3-ene-1-carboxamide a fascinating subject for synthetic chemists and pharmacologists alike.

In recent years, there has been growing interest in oxazole derivatives due to their broad spectrum of biological activities. Oxazoles are heterocyclic compounds that have shown promise in various therapeutic areas, including anti-inflammatory, antimicrobial, and anticancer applications. The incorporation of the 5-methyl-1,2-oxazol moiety into N-(5-methyl-1,2-oxazol-3-y))cyclopent- 3- ene- 1- carboxamide suggests that this compound may exhibit similar biological properties. Preliminary studies have hinted at its potential as a lead compound in the development of novel therapeutic agents.

The synthesis of N-(5-methyl- 1, 2- oxazol- 3- yl)cyclopent- 3- ene- 1- carboxamide presents an intriguing challenge for synthetic chemists. The need to carefully control reaction conditions and optimize synthetic pathways is crucial to obtaining high yields and purity. Advanced synthetic techniques, such as transition metal-catalyzed reactions and palladium-mediated cross-coupling reactions, have been explored to facilitate the construction of this complex molecule.

The structural features of N-(5-methyl- 1, 2- oxazol- 3- yl)cyclopent -3-en e -1-carboxamideCAS No. 2166898 -81 -1, particularly the presence of both the 5-methyl -1, 2-oxyzol -3-yi stron g>cyclopent -3-en e stron g>-carboxamide group stron g>, make it a versatile scaffold for drug discovery. The ability to modify different parts of the molecule allows for the exploration of a wide range of biological activities. This flexibility is particularly valuable in the search for novel therapeutic agents that can target specific disease mechanisms.

In recent years, computational methods have played an increasingly important role in the design and optimization of pharmaceutical compounds. Molecular modeling techniques can be used to predict the binding modes of N-(5-methyl -1, 2-oxyzol -3-yi)cyclopent -3-en e -carboxamide CAS No. 2166898 -81 -1 stron)>to various biological targets. These studies can provide valuable insights into the potential pharmacological properties of this compound and help guide future synthetic efforts. stron> p >

The potential applications of N-(5-methyl -1, 2-oxyzol -3-yi)cyclopent -3-en e -carboxamide CAS No. 2166898 -81 -1 stron)>in medicine are vast. Its unique structural features suggest that it could be developed into a novel therapeutic agent with a distinct mechanism of action. Further research is needed to fully explore its potential, but initial findings are promising. The combination of experimental synthesis and computational modeling will be crucial in unlocking the full therapeutic potential of this compound. stron > p >

In conclusion, N-(5-methyl -1, 2-oxyzol -3-yi)cyclopent -3-en e -carboxamide CAS No. 2166898 -81 -1 stron)>is a structurally interesting compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a versatile scaffold for drug discovery. With continued investigation and development, this compound could play a valuable role in the development of new therapeutic agents. stron > p >